N-{[(2-fluorophenyl)amino]carbonothioyl}-4-propoxybenzamide

• IUPAC Name: N-[(2-fluorophenyl)carbamothioyl]-4-propoxybenzamide
• InChI: InChI=1S/C17H17FN2O2S/c1-2-11-22-13-9-7-12(8-10-13)16(21)20-17(23)19-15-6-4-3-5-14(15)18/h3-10H,2,11H2,1H3,(H2,19,20,21,23)
• InChI Key: ZBJVVMCLHDALFR-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=CC=C2F
• Molecular Formula: C17H17FN2O2S
• Molecular Weight: 332.4 g/mol

Description

N-{[(2-fluorophenyl)amino]carbonothioyl}-4-propoxybenzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of benzamide derivatives and is known for its anti-inflammatory and analgesic properties.

Mechanism of Action

The exact mechanism of action of N-{[(2-fluorophenyl)amino]carbonothioyl}-4-propoxybenzamide is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are known to play a role in inflammation and pain. By inhibiting COX-2 activity, N-{[(2-fluorophenyl)amino]carbonothioyl}-4-propoxybenzamide reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects
Studies have shown that N-{[(2-fluorophenyl)amino]carbonothioyl}-4-propoxybenzamide exhibits anti-inflammatory and analgesic effects in various animal models. It has also been found to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent. However, further studies are needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{[(2-fluorophenyl)amino]carbonothioyl}-4-propoxybenzamide in lab experiments is its anti-inflammatory and analgesic properties, which make it a useful tool for studying the mechanisms of inflammation and pain. However, one of the limitations is that its exact mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of N-{[(2-fluorophenyl)amino]carbonothioyl}-4-propoxybenzamide. One direction is to further investigate its mechanism of action, which could lead to the development of more effective and targeted therapies for inflammatory diseases and pain. Another direction is to study its potential use in the treatment of other diseases, such as cancer and neurodegenerative disorders. Additionally, further studies are needed to fully understand its toxicity profile and potential side effects. Overall, N-{[(2-fluorophenyl)amino]carbonothioyl}-4-propoxybenzamide has great potential for further development as a therapeutic agent, and its study could lead to significant advancements in the field of medicine.

Synthesis Methods

The synthesis of N-{[(2-fluorophenyl)amino]carbonothioyl}-4-propoxybenzamide involves the reaction of 2-fluoroaniline with carbon disulfide to form the corresponding dithiocarbamate salt. This salt is then reacted with 4-propoxybenzoyl chloride to obtain the final product. The reaction scheme is shown below:

Scientific Research Applications

N-{[(2-fluorophenyl)amino]carbonothioyl}-4-propoxybenzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory diseases such as rheumatoid arthritis and osteoarthritis. It has also been studied for its potential use in the treatment of neuropathic pain.